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Compound of Interest

Compound Name:
2-(2-Aminoethyl)benzoic acid

hydrochloride

Cat. No.: B563983 Get Quote

Technical Support Center: 2-(2-
Aminoethyl)benzoic Acid Hydrochloride
This technical support center provides guidance on the storage and handling of 2-(2-
Aminoethyl)benzoic acid hydrochloride. The information is compiled from general

knowledge of similar chemical compounds and hydrochloride salts of amino acids. It is crucial

to consult the Safety Data Sheet (SDS) provided by your specific supplier for definitive

guidelines.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 2-(2-Aminoethyl)benzoic acid
hydrochloride?

A1: Generally, 2-(2-Aminoethyl)benzoic acid hydrochloride should be stored in a cool, dry

place. As a hydrochloride salt, it is expected to be more stable and less susceptible to

degradation compared to its free base form. For specific temperature ranges, always refer to

the manufacturer's instructions.

Q2: Is 2-(2-Aminoethyl)benzoic acid hydrochloride sensitive to light or moisture?
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A2: While specific data for this compound is limited, hydrochloride salts of amino acids are

generally less hygroscopic (prone to absorbing moisture) than their free base counterparts.

However, it is always best practice to store it in a tightly sealed container to protect it from

moisture and light, which can potentially accelerate degradation over time.

Q3: What is the expected shelf-life of this compound?

A3: The shelf-life can vary depending on the purity of the compound and the storage

conditions. When stored correctly in a sealed container in a cool, dry, and dark place, the

compound is expected to be stable for an extended period. For a specific expiration date,

please refer to the certificate of analysis provided by the supplier.

Q4: What personal protective equipment (PPE) should I use when handling 2-(2-
Aminoethyl)benzoic acid hydrochloride?

A4: When handling this compound, it is recommended to use standard laboratory PPE,

including safety glasses or goggles, a lab coat, and chemical-resistant gloves. If you are

working with a powder form and there is a risk of inhalation, a dust mask or respirator may be

necessary.

Q5: How should I handle a spill of 2-(2-Aminoethyl)benzoic acid hydrochloride?

A5: For a small spill, you can gently sweep up the solid material, avoiding dust generation, and

place it in a designated chemical waste container. The area should then be cleaned with a

suitable solvent. For larger spills, follow the emergency procedures outlined in your institution's

safety guidelines and the product-specific SDS.
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Issue Possible Cause Recommended Solution

Compound has discolored or

clumped together.
Exposure to moisture or light.

While the compound may still

be usable for some

applications, its purity might be

compromised. It is

recommended to use a fresh

batch for sensitive

experiments. To prevent this,

ensure the container is always

tightly sealed and stored in a

dark, dry place.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage.

Verify the storage conditions. If

the compound has been stored

for a long time or under

suboptimal conditions,

consider obtaining a new

supply.

Difficulty dissolving the

compound.

The compound may be less

soluble in certain solvents.

As a hydrochloride salt, it is

expected to have good

solubility in aqueous solutions.

If you are using an organic

solvent, solubility may be

limited. Gentle heating or

sonication may aid dissolution.

Always check the solubility

information on the product

datasheet.

Storage and Stability Data
The following table summarizes the general storage and stability information for amino acid

hydrochlorides, which can be used as a guideline for 2-(2-Aminoethyl)benzoic acid
hydrochloride in the absence of specific data.
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Parameter Guideline

Storage Temperature Room Temperature (Cool, Dry Place)

Hygroscopicity Generally lower than the free base

Light Sensitivity
Store in a dark place to minimize potential

degradation

Recommended Container Tightly sealed, light-resistant container

General Stability
More stable than the corresponding free base

form

Experimental Workflow for Safe Handling
The following diagram outlines a logical workflow for the safe handling of 2-(2-
Aminoethyl)benzoic acid hydrochloride from receipt to disposal.
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Receiving and Storage

Experimental Handling

Waste and Disposal
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Don Appropriate PPE
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Caption: Workflow for Safe Storage and Handling.
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[https://www.benchchem.com/product/b563983#2-2-aminoethyl-benzoic-acid-hydrochloride-
storage-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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